Cas no 129769-03-5 (2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-)

2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl- structure
129769-03-5 structure
Product Name:2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-
CAS No:129769-03-5
MF:C11H19NO4
MW:229.27286362648
CID:1224655
PubChem ID:15165788
Update Time:2025-04-20

2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-
    • DTXSID501236213
    • 1-ethoxy carbonyl-3,3-dimethyl pipecolic acid
    • SCHEMBL9192788
    • METYCUJJNBVMIX-UHFFFAOYSA-N
    • 1-Ethyl 3,3-dimethyl-1,2-piperidinedicarboxylate
    • 129769-03-5
    • Inchi: 1S/C11H19NO4/c1-4-16-10(15)12-7-5-6-11(2,3)8(12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
    • InChI Key: METYCUJJNBVMIX-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)(C)CCCN1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 229.13140809g/mol
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų
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